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Compound of Interest

Compound Name: 2-Phenyl-L-phenylalanine

Cat. No.: B15234257

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Phenyl-L-phenylalanine, a non-
proteinogenic amino acid, and its related derivatives. Due to the ambiguity of the common
name, this guide will focus on what is chemically understood as (S)-2-amino-3-(biphenyl-2-
yl)propanoic acid, alongside other pertinent 2-substituted L-phenylalanine analogs. This
document covers chemical identifiers, synthesis protocols, physicochemical properties, and
biological activities, with a focus on their interaction with cellular transport systems.

Chemical Identification and Properties

While a specific CAS number for 2-Phenyl-L-phenylalanine is not consistently cited in major
chemical databases, the systematic IUPAC name is (2S)-2-amino-3-(biphenyl-2-yl)propanoic
acid. For context, identifiers for related biphenylalanine isomers are provided in the table below.

Table 1: Chemical Identifiers for Biphenylalanine Isomers
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Molecular
Molecular .
Isomer IUPAC Name CAS Number Weight ( g/mol
Formula
)
) (2S)-2-amino-3-
2-Biphenyl-L- ) )
) (biphenyl-2- Not available C15H15NO2 241.29
alanine ) )
yl)propanoic acid
) (2S)-2-amino-3-
3-Biphenyl-L- )
_ (biphenyl-3- 164172-96-7[1] Ci1sH15NO: 241.28[1]
alanine ) )
yl)propanoic acid
) (2S)-2-amino-3-
4-Biphenyl-L- _ 155760-02-4[2]
] (biphenyl-4- C15H1sNO2 241.29[3][4]
alanine [3114]

yl)propanoic acid

Table 2: Computed Physicochemical Properties of Biphenylalanine Isomers

2-Biphenyl-L- 3-Biphenyl-L- 4-Biphenyl-L-
Property . . . .

alanine (Predicted) alanine alanine
XLogP3 ~0.1 0.1[1] 0.1[4]
Hydrogen Bond Donor

2[1] 2[5]

Count
Hydrogen Bond

3 3[1] 3[5]
Acceptor Count
Rotatable Bond Count 4 4[1] 4[5]
Topological Polar

POl 63.3 A2 63.3 A2[1] 63.3 A2[4][5]

Surface Area

Synthesis of 2-Aryl-L-phenylalanine Derivatives

The synthesis of 2-aryl-L-phenylalanine derivatives, including 2-phenyl-L-phenylalanine, is

most commonly achieved through palladium-catalyzed cross-coupling reactions, such as the
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Suzuki-Miyaura coupling. This method allows for the formation of a carbon-carbon bond

between a halogenated L-phenylalanine derivati

General Synthesis Workflow

ve and an arylboronic acid.

: Suzuki-Miyaura Coupling

The synthesis of 2-aryl-L-phenylalanine derivatives can be conceptualized as a multi-step

process, often starting from a protected L-tyrosine or a halogenated L-phenylalanine.
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Workflow for the synthesis of 2-Aryl-L-phenylalanine.

Detailed Experimental Protocol: Suzuki-Miyaura
Coupling

The following is a representative protocol for the synthesis of a 4-aryl-L-phenylalanine
derivative, which can be adapted for the synthesis of 2-phenyl-L-phenylalanine by starting
with a 2-halo-L-phenylalanine derivative.

Materials:

e Protected 4-iodo-L-phenylalanine

e Arylboronic acid (1.2 equivalents)

o Palladium catalyst (e.g., Pd(PPhs)4, 5 mol%)[6]
e Base (e.g., anhydrous K2COs, 2 equivalents)[6]
e Solvent (e.g., DMF/water mixture)[6]

e Nitrogen or Argon gas

o Standard glassware for organic synthesis

Procedure:

Reaction Setup: To a round-bottom flask, add the protected 4-iodo-L-phenylalanine,
arylboronic acid, palladium catalyst, and base.

 Inert Atmosphere: Purge the flask with an inert gas (Nitrogen or Argon) for 10-15 minutes.
¢ Solvent Addition: Add the degassed solvent mixture to the flask via syringe.

e Reaction: Heat the reaction mixture to 80-100 °C and stir for 12-24 hours. Monitor the
reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass
spectrometry (LC-MS).
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o Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with
water and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic
layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced
pressure.

« Purification: Purify the crude product by column chromatography on silica gel.

o Deprotection: Remove the protecting groups under appropriate acidic or basic conditions to
yield the final 2-aryl-L-phenylalanine product.

Biological Activity and Signaling Pathways

2-Substituted L-phenylalanine analogs have garnered significant interest due to their
interactions with the L-type amino acid transporter 1 (LAT1). LAT1 is a crucial transporter for
large neutral amino acids and is often overexpressed in cancer cells to meet their high
metabolic demands.[7][8]

Interaction with L-Type Amino Acid Transporter 1 (LAT1)

Derivatives of L-phenylalanine can act as substrates or inhibitors of LAT1.[7][9] This interaction
is of particular interest in the development of targeted cancer therapies and diagnostic agents.
For instance, 2-iodo-L-phenylalanine has been shown to have a high affinity and selectivity for
LAT1.[10] The introduction of bulky substituents at the 2-position of the phenyl ring can
influence the affinity and transport velocity of these analogs.[10]

Table 3: LAT1 Interaction of Selected L-Phenylalanine Analogs
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Compound Interaction Type Key Findings

Markedly improves LAT1

affinity and selectivity

2-lodo-L-phenylalanine Substrate/Inhibitor ]
compared to L-phenylalanine.
[10]
Increased lipophilicity at the
meta-Substituted o meta-position correlates with
) Substrate/Inhibitor o o
Phenylalanines diminished substrate activity
and increased inhibition.[7]
Competitively inhibits LAT1-
L-DOPA Substrate mediated phenylalanine
uptake.[9]
Inhibits LAT1 but does not
Melphalan Blocker

induce significant efflux.[9]

Signaling Pathway Involvement

The overexpression of LAT1 in cancer cells is linked to the activation of the mTOR signaling
pathway, a central regulator of cell growth and proliferation. By transporting essential amino
acids like leucine and phenylalanine, LAT1 supports the metabolic activity required for tumor
growth. Phenylalanine analogs that can selectively target LAT1 can therefore be used to disrupt
this pathway and inhibit cancer cell proliferation.
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LAT1-mediated transport and its role in cancer cell signaling.

Conclusion

2-Phenyl-L-phenylalanine and its analogs represent a promising class of compounds for
researchers in medicinal chemistry and drug development. Their synthesis, primarily through
robust methods like the Suzuki-Miyaura coupling, allows for the creation of a diverse range of
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derivatives. The key biological activity of these compounds lies in their interaction with the
LAT1 transporter, a critical component in the metabolism of cancer cells. Further exploration of
the structure-activity relationships of 2-substituted L-phenylalanine analogs will likely lead to
the development of novel diagnostic and therapeutic agents targeting LAT1-overexpressing
tumors. This guide provides a foundational understanding for scientists and researchers to
build upon in their exploration of this important class of non-proteinogenic amino acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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